Cas no 1531565-86-2 ((4-BROMO-3-METHYLPHENYL)METHANESULFONYL CHLORIDE)

• Product Name: (4-BROMO-3-METHYLPHENYL)METHANESULFONYL CHLORIDE
• CAS No: 1531565-86-2
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• MDL: MFCD21783156
• CID: 4604362
• PubChem ID: 66480075
• Update Time: 2025-06-14

(4-BROMO-3-METHYLPHENYL)METHANESULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 4-bromo-3-methyl-
• (4-Bromo-3-methylphenyl)methanesulfonyl chloride
• (4-BROMO-3-METHYLPHENYL)METHANESULFONYL CHLORIDE

• MDL： MFCD21783156
• Inchi： 1S/C8H8BrClO2S/c1-6-4-7(2-3-8(6)9)5-13(10,11)12/h2-4H,5H2,1H3
• InChI Key： IAGBSNVVYDJCRR-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(Br)C(C)=C1

Additional information on (4-BROMO-3-METHYLPHENYL)METHANESULFONYL CHLORIDE

Recent Advances in the Application of 1531565-86-2 and (4-BROMO-3-METHYLPHENYL)METHANESULFONYL CHLORIDE in Chemical Biology and Pharmaceutical Research

The chemical compound 1531565-86-2 and the reagent (4-Bromo-3-methylphenyl)methanesulfonyl chloride have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules serve as critical intermediates in the synthesis of novel bioactive compounds and have been employed in various drug discovery programs. This research brief aims to summarize the latest findings and applications of these compounds, highlighting their potential in therapeutic development and chemical biology studies.

Recent studies have demonstrated the utility of (4-Bromo-3-methylphenyl)methanesulfonyl chloride as a versatile building block in organic synthesis. Its sulfonyl chloride moiety enables efficient coupling reactions with amines and alcohols, facilitating the construction of sulfonamide and sulfonate derivatives. These derivatives have shown promising activity as enzyme inhibitors, particularly targeting proteases and kinases involved in cancer and inflammatory diseases. The compound's bromo and methyl substituents further enhance its reactivity, allowing for selective functionalization in complex molecular architectures.

In parallel, research on 1531565-86-2 has revealed its potential as a core structure for developing small molecule modulators of protein-protein interactions. Structural-activity relationship studies have identified key pharmacophores derived from this scaffold that exhibit nanomolar affinity for challenging biological targets. Notably, derivatives of 1531565-86-2 have shown improved metabolic stability and pharmacokinetic properties compared to earlier generations of compounds targeting the same pathways.

Advanced synthetic methodologies have been developed to efficiently incorporate both 1531565-86-2 and (4-Bromo-3-methylphenyl)methanesulfonyl chloride into drug-like molecules. Recent publications describe innovative one-pot reactions and flow chemistry approaches that significantly improve yield and purity while reducing reaction times. These technological advancements have accelerated the exploration of structure-activity relationships and enabled rapid optimization of lead compounds.

Pharmacological evaluations of compounds derived from these building blocks have yielded encouraging results. In vitro and in vivo studies demonstrate selective inhibition of disease-relevant targets with favorable toxicity profiles. Particularly noteworthy is the discovery of a clinical candidate incorporating structural elements from both 1531565-86-2 and sulfonamide derivatives of (4-Bromo-3-methylphenyl)methanesulfonyl chloride, currently in Phase I trials for oncology indications.

The integration of computational chemistry and artificial intelligence has further enhanced the application of these compounds in drug discovery. Machine learning models trained on datasets containing 1531565-86-2 derivatives have successfully predicted novel bioactive compounds, while molecular docking studies have elucidated the binding modes of sulfonamide analogs at atomic resolution. These computational approaches have significantly reduced the time and cost associated with empirical screening.

Looking forward, researchers anticipate expanding the applications of these chemical tools to emerging therapeutic areas, including targeted protein degradation and covalent inhibitor development. The unique physicochemical properties of 1531565-86-2 and the versatile reactivity of (4-Bromo-3-methylphenyl)methanesulfonyl chloride position them as valuable assets in addressing current challenges in medicinal chemistry and chemical biology.